Cas no 45533-87-7 ((2-methyl-1H-imidazol-5-yl)methanol)

• Product Name: (2-methyl-1H-imidazol-5-yl)methanol
• CAS No: 45533-87-7
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD06202901
• CID: 328000
• PubChem ID: 11480420
• Update Time: 2025-06-12

(2-methyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-1H-imidazol-4-yl)methanol
• (2-methyl-1H-imidazol-5-yl)methanol
• 1H-Imidazole-5-methanol,2-methyl-
• 2-methyl-1H-Imidazole-5-methanol
• 4-(HYDROXYMETHYL)-2-METHYL-1H-IMIDAZOLE
• AKOS005072034
• CS-0152782
• MQRMTENGXFRETM-UHFFFAOYSA-N
• DTXSID70467141
• EN300-107968
• VBA53387
• AM806536
• FT-0680885
• 45533-87-7
• J-500849
• W10507
• SY122171
• 2-Methylimidazole-4-methanol
• 4-Hydroxymethyl-2-methylimidazole
• 1H-Imidazole-4-methanol, 2-methyl-
• AKOS015966670
• SCHEMBL148931
• AB57908
• MFCD06202901
• OHG
• (2-Methyl-1H-imidazol-4-yl)-methanol
• CB-0700

• MDL： MFCD06202901
• Inchi： 1S/C5H8N2O/c1-4-6-2-5(3-8)7-4/h2,8H,3H2,1H3,(H,6,7)
• InChI Key： MQRMTENGXFRETM-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C)N1

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.231
• Melting Point: 120-122
• Boiling Point: 392.5±17.0°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.574
• PSA: 48.91000
• LogP: 0.21040
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2-methyl-1H-imidazol-5-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H302 (50%) H315 (100%) H319 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on (2-methyl-1H-imidazol-5-yl)methanol

Comprehensive Overview of (2-methyl-1H-imidazol-5-yl)methanol (CAS No. 45533-87-7)

(2-methyl-1H-imidazol-5-yl)methanol, with the CAS number 45533-87-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-methylimidazole-5-methanol, is characterized by its unique structural features and diverse biological activities. Its chemical structure consists of a 2-methylimidazole ring attached to a hydroxymethyl group, which imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of (2-methyl-1H-imidazol-5-yl)methanol is C6H9NO2, and it has a molecular weight of approximately 127.14 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in water and common organic solvents such as ethanol and acetone. These solubility properties facilitate its use in various chemical reactions and formulations.

Recent studies have highlighted the potential of (2-methyl-1H-imidazol-5-yl)methanol in the development of novel therapeutic agents. One notable application is in the synthesis of antifungal compounds. Imidazole derivatives, including (2-methyl-1H-imidazol-5-yl)methanol, have been shown to exhibit potent antifungal activity against a range of pathogenic fungi, making them promising candidates for the treatment of fungal infections. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of (2-methyl-1H-imidazol-5-yl)methanol demonstrated significant antifungal activity against Candida albicans, a common cause of opportunistic infections.

In addition to its antifungal properties, (2-methyl-1H-imidazol-5-yl)methanol has also been explored for its potential as an intermediate in the synthesis of anti-inflammatory drugs. Research conducted by a team at the University of California, Los Angeles (UCLA) found that certain imidazole derivatives, including (2-methyl-1H-imidazol-5-yl)methanol, can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that these compounds may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of (2-methyl-1H-imidazol-5-yl)methanol has also made it an attractive starting material for the development of new agrochemicals. Imidazole-based compounds are known for their broad-spectrum fungicidal activity and have been widely used in crop protection. A recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of (2-methyl-1H-imidazol-5-yl)methanol exhibited excellent fungicidal activity against several plant pathogens, including Fusarium oxysporum and Botrytis cinerea. These findings highlight the potential of this compound as a key intermediate in the synthesis of next-generation fungicides.

Beyond its applications in pharmaceuticals and agrochemicals, (2-methyl-1H-imidazol-5-yl)methanol has also been investigated for its use in materials science. Imidazole derivatives are known for their ability to form stable coordination complexes with various metal ions, which can be utilized in the development of functional materials such as catalysts and sensors. A study published in Inorganic Chemistry Communications reported that complexes formed from (2-methyl-1H-imidazol-5-yl)methanol and transition metals exhibited enhanced catalytic activity in hydrogenation reactions, making them promising candidates for industrial applications.

The safety profile of (2-methyl-1H-imidazol-5-y-lmethanol) is an important consideration for its use in various applications. Toxicological studies have shown that this compound has low acute toxicity when administered orally or dermally. However, it is important to handle this compound with appropriate safety measures to prevent exposure to high concentrations or prolonged contact, which could potentially cause irritation or other adverse effects.

In conclusion, (2-methyl-1H-imidazol-5-y-lmethanol) (CAS No. 45533-87)-7 is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and diverse biological activities make it a valuable intermediate for the synthesis of novel therapeutic agents, fungicides, and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in multiple scientific disciplines.